Cas no 80141-93-1 (2-(4-Fluoro-2-methylphenyl)acetonitrile)

• Product Name: 2-(4-Fluoro-2-methylphenyl)acetonitrile
• CAS No: 80141-93-1
• MF: C₉H₈FN
• MW: 149.164925575256
• MDL: MFCD04115882
• CID: 985143
• PubChem ID: 3865469
• Update Time: 2025-06-08

2-(4-Fluoro-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-methylphenyl)acetonitrile
• 4-Fluoro-2-methylphenylacetonitrile
• Benzeneacetonitrile, 4-fluoro-2-methyl- (9CI)
• 4-Fluoro-2-methylbenzeneacetonitrile (ACI)
• (4-Fluoro-2-methylphenyl)acetonitrile
• SCHEMBL2286658
• VHULROKXGBQUDA-UHFFFAOYSA-N
• CS-0130586
• 4-fluoro-2-methylbenzeneacetonitrile
• MFCD04115882
• 4-Fluoro-2-methylbenzyl cyanide
• DTXSID60397584
• Benzeneacetonitrile, 4-fluoro-2-methyl-
• DB-273972
• Z1198164414
• 80141-93-1
• JS-4253
• CK1016
• EN300-139112
• SY104445
• AKOS005257553

• MDL： MFCD04115882
• Inchi： 1S/C9H8FN/c1-7-6-9(10)3-2-8(7)4-5-11/h2-3,6H,4H2,1H3
• InChI Key： VHULROKXGBQUDA-UHFFFAOYSA-N
• SMILES： N#CCC1C(C)=CC(F)=CC=1

Computed Properties

• Exact Mass: 149.06400
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Melting Point: 23-28℃
• PSA: 23.79000
• LogP: 2.20018

2-(4-Fluoro-2-methylphenyl)acetonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4-Fluoro-2-methylphenyl)acetonitrile

2-(4-Fluoro-2-methylphenyl)acetonitrile: A Comprehensive Overview

The compound with CAS No. 80141-93-1, commonly referred to as 2-(4-Fluoro-2-methylphenyl)acetonitrile, is a versatile organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a nitrile group, making it a valuable building block for various applications. Recent advancements in synthetic methodologies and its incorporation into drug discovery pipelines have further highlighted its potential.

2-(4-Fluoro-2-methylphenyl)acetonitrile is synthesized through a combination of Friedel-Crafts acylation and subsequent modifications, with the fluorination step playing a crucial role in determining its electronic properties. The presence of the fluorine atom at the para position of the aromatic ring introduces electron-withdrawing effects, which enhance the molecule's reactivity in nucleophilic substitution reactions. This property has been exploited in the development of novel heterocyclic compounds, as demonstrated in recent studies published in *Journal of Medicinal Chemistry*.

In terms of applications, 2-(4-Fluoro-2-methylphenyl)acetonitrile has been extensively used as an intermediate in the synthesis of bioactive compounds. For instance, researchers at the University of California have utilized this compound to develop potential inhibitors for kinase enzymes, which are implicated in various cancer pathways. The nitrile group serves as a reactive handle, enabling the introduction of diverse functional groups that can modulate biological activity.

Recent studies have also explored the use of 2-(4-Fluoro-2-methylphenyl)acetonitrile in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the creation of novel polymeric materials with tailored mechanical and thermal properties. These materials hold promise for applications in advanced electronics and biomedical devices.

From an environmental perspective, the synthesis and handling of 2-(4-Fluoro-2-methylphenyl)acetonitrile must adhere to strict safety protocols due to its potential impact on ecosystems. Research conducted by environmental chemists at Kyoto University has shown that while the compound is not classified as hazardous under standard conditions, its degradation products require further investigation to ensure long-term ecological safety.

In conclusion, 2-(4-Fluoro-2-methylphenyl)acetonitrile (CAS No. 80141-93-1) stands out as a pivotal molecule in contemporary chemical research. Its structural features, combined with recent advancements in synthetic and applied chemistry, position it as a key player in drug discovery, materials science, and beyond. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.